3H-1,2-Dithiole-3-thione
Overview
Description
3H-1,2-Dithiole-3-thione (D3T) is a phase II enzyme inducer and sulfur donor originally found in cruciferous vegetables . It exhibits antioxidative, neuroprotective, and chemopreventive activities . In vitro, D3T increases levels of glutathione and activity of NADH quinone oxidoreductase (NQO1), protecting cells against H2O2-induced toxicity .
Synthesis Analysis
Sulfuration of 3-oxoesters is the most commonly used method for the synthesis of 3H-1,2-dithiole-3-thiones . Various reagents and conditions have been described for this reaction . Diverse ring transformations of 3H-1,2-dithiole-3-thiones into various heterocyclic systems through 1,3-dipolar cycloaddition, replacement of one or two sulfur atoms to form carbon- and carbon-nitrogen containing moieties, and other unexpected reactions are considered .
Molecular Structure Analysis
The this compound moiety in 1,2-dithioles occurs most commonly in commercial drugs such as Oltipraz, anethole dithiolethione (ADT), S-Danshensu, and NOSH-1 .
Chemical Reactions Analysis
3H-1,2-Dithiole-3-thiones are among the best studied classes of polysulfur-containing heterocycles due to the almost explosive recent interest in these compounds as sources of hydrogen sulfide as an endogenously produced gaseous signaling molecule .
Scientific Research Applications
Synthesis of Organic Compounds : It is used for forming 4,5-benzo-3-diphenylmethylene-1,2-dithiole and its analogs, as well as in the synthesis of active methylene compounds and their condensation reactions with other compounds (Tamagaki, Ichihara, & Ōae, 1975); (Jin, Jiang, Gao, Qiang, & Gong, 2011).
Study of Hydrogen Sulfide Production : It is researched for its role as a source of hydrogen sulfide, an endogenously produced gaseous signaling molecule (Rakitin, 2021).
Cancer Research and Chemoprevention : Derivatives of 3H-1,2-dithiole-3-thione (D3T) are studied for their ability to decrease tumor incidence and multiplicity in animals exposed to chemical carcinogens. They are known to increase the activity of Phase II detoxification enzymes, induce antioxidant genes in vivo, and inhibit aflatoxin-induced hepatic tumorigenesis in rats (Munday, Zhang, Munday, & Li, 2006); (Tran et al., 2009); (Kim & Gates, 1997); (De Long, Dolan, Santamaria, & Bueding, 1986); (Otieno, Kensler, & Guyton, 2000); (Kensler, Groopman, Eaton, Curphey, & Roebuck, 1992).
Pharmacological Activity : 3H-1,2-Dithiole-3-thiones have significant pharmacological activities, including potential use in chemoprevention, sepsis intervention, and autoimmune diseases (Pedersen, 1995); (Ogurtsov & Rakitin, 2022); (Huang, Yan, Lubet, Kensler, & Sutter, 2006); (Li, Jia, & Zhu, 2019); (Kuo et al., 2016).
Microbial Studies : Some synthesized products of this compound exhibit antimicrobial activities (Pregnolato, Borgna, & Terreni, 1995).
Biochemical and Molecular Mechanisms : Research has explored its mechanisms of action, such as activating the Nrf2/Keap1-dependent signaling pathway and inducing phase 2 enzymes in the stomach and duodenum (Curphey & Joyner, 1993); (Jia, Zhu, Trush, Misra, & Li, 2007); (Munday & Munday, 2004).
Medicinal and Industrial Uses : It has been acknowledged for both medicinal and industrial applications (Pedersen, 1995).
Efficient Synthesis Techniques : Advancements in the synthesis of 3H-1,2-dithiole-3-thiones, including energy-efficient methods, have been developed (Couto et al., 2014).
Heterocyclic Chemistry : Studies have examined its heterocyclic characteristics, contributing to the broader understanding of this chemical family (Baggio, Aimar, Rossi, & Suescun, 1998).
Mechanism of Action
Future Directions
The recent developments in the synthesis of these heterocycles, including both well-known procedures and important novel transformations for building the 1,2-dithiole-3-thione ring, suggest promising future directions . Diverse ring transformations of 3H-1,2-dithiole-3-thiones into various heterocyclic systems through 1,3-dipolar cycloaddition, replacement of one or two sulfur atoms to form carbon- and carbon-nitrogen containing moieties, and other unexpected reactions are considered .
properties
IUPAC Name |
dithiole-3-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2S3/c4-3-1-2-5-6-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZENMJMJWQSSNJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSSC1=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7037052 |
Source
|
| Record name | 1,2-Dithiol-3-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7037052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 3H-1,2-Dithiole-3-thione | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0035702 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
534-25-8 |
Source
|
| Record name | 1,2-Dithiole-3-thione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=534-25-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Dithiol-3-thione | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000534258 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Dithiol-3-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7037052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-dithiole-3-thione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.815 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,2-DITHIOLE-3-THIONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WT2QF220RR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 3H-1,2-Dithiole-3-thione | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0035702 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
81 - 82 °C |
Source
|
| Record name | 3H-1,2-Dithiole-3-thione | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0035702 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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